2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone

• CAS No.: 100945-19-5
• Molecular Formula: C12H11ClO5
• Molecular Weight: 270.66 g/mol
• IUPAC Name: [2-acetyloxy-4-(2-chloroacetyl)phenyl] acetate
• InChI: InChI=1S/C12H11ClO5/c1-7(14)17-11-4-3-9(10(16)6-13)5-12(11)18-8(2)15/h3-5H,6H2,1-2H3
• InChI Key: VRXRLAGTWYYEOT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C(=O)CCl)OC(=O)C

Description

2-Chloro-1-[3,4-bis(acetyloxy)phenyl]ethanone is a useful research compound. Its molecular formula is C12H11ClO5 and its molecular weight is 270.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of α-chloro-3',4'-dihydroxyacetophenone (9.33 g, 0.05 mole) in 78 ml of acetic anhydride was treated with 0.1 ml of concentrated sulfuric acid and stirred for 1.5 hours under an argon atmosphere. Initially, the reaction temperature rose to 40° C. and the starting material completely dissolved yielding a clear, colorless solution which was poured onto approximately 300 g of crushed ice. After standing for one hour, the crystallized product was filtered, washed with cold water (200 ml) and dried in vacuo overnight at room temperature; yield: 11.5 g.